Cas no 20173-98-2 (1-ethenyl-1H-Pyrazole)

• Product Name: 1-ethenyl-1H-Pyrazole
• CAS No: 20173-98-2
• MF: C₅H₆N₂
• MW: 94.1145405769348
• MDL: MFCD02823860
• CID: 1108680
• PubChem ID: 6420997
• Update Time: 2025-04-20

1-ethenyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-1H-Pyrazole
• 1-ethenylpyrazole
• EN300-201777
• 1-vinyl-1h-pyrazole
• 20173-98-2
• 1-vinylpyrazole
• DTXSID80423596
• G42195
• 1H-Pyrazole, 1-ethenyl-
• MFCD02823860
• 1H-Pyrazole, 1-vinyl-
• SY199327
• NWHSSMRWECHZEP-UHFFFAOYSA-N

• MDL： MFCD02823860
• Inchi： 1S/C5H6N2/c1-2-7-5-3-4-6-7/h2-5H,1H2
• InChI Key： NWHSSMRWECHZEP-UHFFFAOYSA-N
• SMILES： N1(C=C)C=CC=N1

Computed Properties

• Exact Mass: 94.05318
• Monoisotopic Mass: 94.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles